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Compound of Interest

Compound Name: Benzene, 1,1'-thiobis[2-nitro-
CAS No.: 22100-66-9
Cat. No.: B108668
Get Quote
. J

Before any disposal procedure can be initiated, a thorough understanding of the subject
compound is paramount. Benzene, 1,1'-thiobis[2-nitro-] (CAS No. 22100-66-9) is a yellow
crystalline solid.[1] Its molecular structure, featuring two nitro-substituted benzene rings linked
by a sulfur atom, is the primary determinant of its chemical reactivity and hazard profile.[1]

The presence of nitro groups suggests that this compound should be handled with the same
caution as other aromatic nitro compounds, which are often toxic and may be carcinogenic.[2]
[3] The organosulfur linkage introduces another layer of complexity; the combustion of such
compounds can release toxic oxides of sulfur, necessitating specialized disposal methods.
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Property Value Source
IUPAC Name Lonitro-2-(2- [1]
nitrophenyl)sulfanylbenzene
CAS Registry Number 22100-66-9 [1]
Molecular Formula C12HsN204S [1]
Molecular Weight 276.27 g/mol [1]
Physical State Yellow solid [1]
Melting Point 123-124°C [1]

Causality of Hazards: The electron-withdrawing nature of the nitro groups makes the aromatic
rings electron-deficient and susceptible to nucleophilic attack, influencing its metabolic
pathways and potential toxicity. The thioether linkage is a point of potential oxidative chemistry.
Toxicological studies on the compound itself are limited, but the hazards of the parent
compound, nitrobenzene, are well-documented and include toxicity upon ingestion, inhalation,
and skin contact, suspected carcinogenicity, and damage to organs through prolonged
exposure.[4][5] Therefore, Benzene, 1,1'-thiobis[2-nitro-] must be treated as a hazardous
substance.

Immediate Safety & Personal Protective Equipment
(PPE)

Before handling the compound for disposal, ensure all appropriate engineering controls and
personal protective equipment are in use.

o Engineering Controls: All handling of Benzene, 1,1'-thiobis[2-nitro-], including weighing and
preparing for disposal, must be conducted within a certified chemical fume hood to prevent
inhalation of any dust or vapors.[6]

o Personal Protective Equipment (PPE): A standard PPE ensemble for handling this
hazardous chemical is required:
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o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile). Inspect gloves before
each use and dispose of them properly after handling.[4]

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes or airborne particles.[4]

o Lab Coat: A flame-resistant lab coat should be worn and kept buttoned.

o Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume
hood, a NIOSH-approved respirator may be necessary.[4][7]

Waste Characterization and Segregation: A Decision
Workflow

Proper disposal begins with correct waste characterization under the Resource Conservation
and Recovery Act (RCRA).[8] As a nitroaromatic compound, this chemical waste is considered
hazardous. It is crucial to prevent the mixing of incompatible waste streams.[9][10]
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Waste Characterization & Segregation
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Caption: Waste characterization and segregation workflow.
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On-Site Accumulation and Labeling Protocol

Hazardous waste must be accumulated at or near the point of generation in what is known as a
Satellite Accumulation Area (SAA).[8]

Step 1: Select a Proper Waste Container Choose a container that is in good condition,
compatible with the chemical, and has a secure, tight-fitting lid.[8] For solid Benzene, 1,1'-
thiobis[2-nitro-], a high-density polyethylene (HDPE) or glass container is appropriate. If it is
dissolved in a solvent, use a designated solvent waste container.

Step 2: Label the Container Immediately The moment the first drop of waste enters the
container, it must be labeled.[9] The label must include:

The words "HAZARDOUS WASTE".[8]

The full chemical name: "Benzene, 1,1'-thiobis[2-nitro-]". Do not use abbreviations.[10]

The approximate percentage of each component if it is a mixture.

The date accumulation began.

The relevant hazard pictograms (e.g., Health Hazard, Environment, Acute Toxicity).

Step 3: Store the Container Safely Keep the waste container closed at all times except when
adding waste.[9] Store it in a designated SAA, away from heat or ignition sources, and in
secondary containment to catch any potential leaks.[9]

Step 4: Do Not Overfill Fill the container no more than 90% full to allow for expansion of vapors
and to prevent spills during transport.
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Caption: Step-by-step process for waste accumulation.

Final Disposal Pathway
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The primary and recommended disposal method for Benzene, 1,1'-thiobis[2-nitro-] is high-
temperature incineration in a licensed hazardous waste facility.

Why Incineration?

e Aromatic Compounds: Landfilling is inappropriate for many organic compounds. Incineration
is required to destroy the stable benzene ring structure.

e Organosulfur Compounds: Burning organosulfur compounds requires special incinerators
equipped with scrubbers to remove the resulting sulfur oxides (SOx) from the flue gas,
preventing their release into the atmosphere where they can contribute to acid rain.[4]

» Nitro Compounds: The high temperatures of a chemical incinerator are effective at
destroying nitro functional groups, which can otherwise be environmentally persistent and
toxic.[3][4]

Forbidden Disposal Methods:

e DO NOT dispose of this chemical down the drain.[11] This is strictly prohibited as it is
harmful to aquatic life and can damage wastewater treatment systems.[4] The EPA has a
universal ban on sewering hazardous waste pharmaceuticals, a principle that should be
applied to all hazardous research chemicals.[12][13]

e DO NOT dispose of this chemical in the regular trash.

o DO NOT attempt to neutralize this chemical in the lab without a validated and specific
protocol for this compound. The reduction of nitro groups can produce other hazardous
compounds, and reactions can be unpredictable.[1]

Emergency Procedures for Spills and Exposures
In the event of a spill or exposure, immediate and correct action is critical.
Spill Response:

o Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or in a
poorly ventilated space.
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» Control: Remove all ignition sources.[3]

e Contain: For small spills, absorb the material with a non-combustible absorbent like
vermiculite or sand.[3]

o Collect: Carefully scoop the absorbed material into a labeled hazardous waste container for
disposal.

o Decontaminate: Clean the spill area thoroughly.

o Report: Report all spills to your institution's Environmental Health and Safety (EHS) office.
For large spills, they will manage the cleanup.[3]

Exposure Response:
 Inhalation: Move the affected person to fresh air immediately. Seek medical attention.[5]

» Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin area with
copious amounts of water for at least 15 minutes. Seek medical attention.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4]

By adhering to this comprehensive guide, researchers and laboratory professionals can ensure
that Benzene, 1,1'-thiobis[2-nitro-] is managed and disposed of in a manner that upholds the
highest standards of safety, regulatory compliance, and environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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